Cas no 102907-28-8 (2-Butenoic acid, 4-(acetyloxy)-2-methyl-, (3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 4-(acetyloxy)-2-methyl-, (3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)-
• CAS No: 102907-28-8
• MF: C₂₂H₂₆O₈
• MW: 418.437888749362
• CID: 172926
• Update Time: 2024-03-01

2-Butenoic acid, 4-(acetyloxy)-2-methyl-, (3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(acetyloxy)-2-methyl-,(3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-ylester, (2Z)-
• 2-Butenoic acid,4-(acetyloxy)-2-methyl-,(3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6
• 2-Butenoicacid, 4-(acetyloxy)-2-methyl-,2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-ylester, [3aR-[3aa,4b(Z),6aa,9b,9aa,9bb]]-
• Azuleno[4,5-b]furan, 2-butenoic acid deriv.
• Jamaicolide A
• 2-Butenoic acid, 4-(acetyloxy)-2-methyl-, (3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)-

• Inchi： 1S/C22H26O8/c1-11(6-9-28-14(4)23)19(24)29-15-10-12(2)22(27)8-7-21(5,26)18(22)17-16(15)13(3)20(25)30-17/h6-8,15-18,26-27H,2-3,9-10H2,1,4-5H3/b11-6-/t15-,16-,17+,18+,21+,22-/m1/s1
• InChI Key： PZTCNOMGZILQIK-QPIXWEKVSA-N
• SMILES： C(O[C@H]1[C@@]2([H])C(=C)C(=O)O[C@]2([H])[C@]2([H])[C@@](O)(C=C[C@@]2(O)C)C(=C)C1)(=O)/C(/C)=C\COC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 0.257

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives